![molecular formula C19H22N2O3 B5803802 1-(2-methoxybenzoyl)-4-(4-methoxyphenyl)piperazine](/img/structure/B5803802.png)
1-(2-methoxybenzoyl)-4-(4-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-methoxybenzoyl)-4-(4-methoxyphenyl)piperazine (MeOPP) is a chemical compound that has been studied for its potential use as a therapeutic agent in various medical applications. It belongs to the class of piperazine derivatives and has shown promising results in scientific research studies.
Mechanism of Action
The exact mechanism of action of 1-(2-methoxybenzoyl)-4-(4-methoxyphenyl)piperazine is not yet fully understood, but it is believed to act on various neurotransmitter systems in the brain such as serotonin, dopamine, and norepinephrine. It has been shown to increase the levels of these neurotransmitters in certain brain regions, leading to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models such as increasing the levels of brain-derived neurotrophic factor (BDNF) and reducing the levels of inflammatory cytokines. These effects are believed to contribute to its therapeutic benefits in various medical conditions.
Advantages and Limitations for Lab Experiments
1-(2-methoxybenzoyl)-4-(4-methoxyphenyl)piperazine has several advantages for lab experiments such as its high potency and selectivity for certain neurotransmitter systems. However, it also has some limitations such as its relatively short half-life and potential for toxicity at high doses.
Future Directions
There are several future directions for research on 1-(2-methoxybenzoyl)-4-(4-methoxyphenyl)piperazine, including further studies on its mechanism of action, optimization of its pharmacological properties, and clinical trials for its potential use in the treatment of various medical conditions. Additionally, there is a need for more studies on the safety and toxicity of this compound to determine its potential for clinical use.
Conclusion
In conclusion, this compound is a promising chemical compound that has shown potential for use in various medical applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
1-(2-methoxybenzoyl)-4-(4-methoxyphenyl)piperazine can be synthesized through a multi-step process involving the condensation of 1-(2-methoxybenzoyl)piperazine with 4-methoxybenzaldehyde in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
1-(2-methoxybenzoyl)-4-(4-methoxyphenyl)piperazine has been extensively studied for its potential use in the treatment of various medical conditions such as depression, anxiety, and neuropathic pain. It has been shown to exhibit significant antidepressant and anxiolytic effects in animal models, making it a promising candidate for further clinical development.
properties
IUPAC Name |
(2-methoxyphenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-23-16-9-7-15(8-10-16)20-11-13-21(14-12-20)19(22)17-5-3-4-6-18(17)24-2/h3-10H,11-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNSKVKSZUHRVEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.